Cas no 1903835-00-6 (rac-(3R,4R)-4-fluoro-3-methoxypiperidine, trans)

Technical Introduction: rac-(3R,4R)-4-Fluoro-3-methoxypiperidine (trans) is a chiral piperidine derivative characterized by its stereospecific trans configuration and fluorine substitution at the 4-position. The compound's rigid trans conformation enhances its utility as a building block in medicinal chemistry, particularly for modulating pharmacokinetic properties such as metabolic stability and membrane permeability. The presence of a fluorine atom introduces electronegativity and lipophilicity, while the methoxy group at the 3-position offers synthetic versatility for further functionalization. This scaffold is valued for its potential in the design of bioactive molecules, including CNS-targeted therapeutics, due to its balanced physicochemical profile and stereochemical precision.

rac-(3R,4R)-4-fluoro-3-methoxypiperidine, trans structure

1903835-00-6 structure

Product Name:rac-(3R,4R)-4-fluoro-3-methoxypiperidine, trans

CAS No:1903835-00-6

MF:C₆H₁₂FNO

MW:133.16398525238

MDL:MFCD31635691

CID:4627899

PubChem ID:121379854

Update Time:2025-10-19

rac-(3R,4R)-4-fluoro-3-methoxypiperidine, trans Chemical and Physical Properties

Names and Identifiers

- rac-(3R,4R)-4-fluoro-3-methoxypiperidine, trans
- trans-4-Fluoro-3-methoxy-piperidine
- MDL： MFCD31635691
- Inchi： 1S/C6H12FNO/c1-9-6-4-8-3-2-5(6)7/h5-6,8H,2-4H2,1H3/t5-,6-/m1/s1
- InChI Key： WCURJGXXCIBMBM-PHDIDXHHSA-N
- SMILES： F[C@@H]1CCNC[C@H]1OC

Computed Properties

Exact Mass: 133.090292168g/mol
Monoisotopic Mass: 133.090292168g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 89.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 21.3Å²

rac-(3R,4R)-4-fluoro-3-methoxypiperidine, trans Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1725247-0.05g	rac-(3R,4R)-4-fluoro-3-methoxypiperidine, trans	1903835-00-6	95%	0.05g	$226.0	2023-09-20
Enamine	EN300-1725247-0.1g	rac-(3R,4R)-4-fluoro-3-methoxypiperidine, trans	1903835-00-6	95%	0.1g	$337.0	2023-09-20
Enamine	EN300-1725247-0.25g	rac-(3R,4R)-4-fluoro-3-methoxypiperidine, trans	1903835-00-6	95%	0.25g	$481.0	2023-09-20
Enamine	EN300-1725247-0.5g	rac-(3R,4R)-4-fluoro-3-methoxypiperidine, trans	1903835-00-6	95%	0.5g	$758.0	2023-09-20
Enamine	EN300-1725247-1.0g	rac-(3R,4R)-4-fluoro-3-methoxypiperidine, trans	1903835-00-6	95%	1g	$971.0	2023-06-04
Enamine	EN300-1725247-2.5g	rac-(3R,4R)-4-fluoro-3-methoxypiperidine, trans	1903835-00-6	95%	2.5g	$1903.0	2023-09-20
Enamine	EN300-1725247-5.0g	rac-(3R,4R)-4-fluoro-3-methoxypiperidine, trans	1903835-00-6	95%	5g	$2816.0	2023-06-04
Enamine	EN300-1725247-10.0g	rac-(3R,4R)-4-fluoro-3-methoxypiperidine, trans	1903835-00-6	95%	10g	$4176.0	2023-06-04
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R2065-1g	trans-4-Fluoro-3-methoxy-piperidine	1903835-00-6	98%	1g	¥13815.43	2024-04-19
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R2065-5g	trans-4-Fluoro-3-methoxy-piperidine	1903835-00-6	98%	5g	¥52446.15	2024-04-19